Cas no 2780325-20-2 (1H-Pyrazole, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-)

• Product Name: 1H-Pyrazole, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• CAS No: 2780325-20-2
• MF: C₁₆H₃₁BN₂O₃Si
• MW: 338.3
• CID: 5306705
• PubChem ID: 163392020
• Update Time: 2026-03-10

1H-Pyrazole, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• MFCD34577554
• 4-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-((2-(TRIMETHYLSILYL)ETHOXY)METHYL)-1H-PYRAZOLE
• 2780325-20-2
• trimethyl-[2-[[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane
• F86151
• PS-19220

• Inchi： 1S/C16H31BN2O3Si/c1-13-11-18-19(12-20-9-10-23(6,7)8)14(13)17-21-15(2,3)16(4,5)22-17/h11H,9-10,12H2,1-8H3
• InChI Key： WNWWCURIUBPDBT-UHFFFAOYSA-N
• SMILES： N1(COCC[Si](C)(C)C)C(B2OC(C)(C)C(C)(C)O2)=C(C)C=N1

Computed Properties

• Exact Mass: 338.2196996g/mol
• Monoisotopic Mass: 338.2196996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų